Cas no 1496656-71-3 (5-(3-methylthiophen-2-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(3-methylthiophen-2-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 1496656-71-3
• MF: C₉H₇NO₃S
• MW: 209.221781015396
• CID: 6175084
• PubChem ID: 112706803
• Update Time: 2025-09-26

5-(3-methylthiophen-2-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-methylthiophen-2-yl)-1,2-oxazole-4-carboxylic acid
• EN300-1841395
• 1496656-71-3

• Inchi： 1S/C9H7NO3S/c1-5-2-3-14-8(5)7-6(9(11)12)4-10-13-7/h2-4H,1H3,(H,11,12)
• InChI Key： DJXORGSOQOKSFS-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1=C(C(=O)O)C=NO1

Computed Properties

• Exact Mass: 209.01466426g/mol
• Monoisotopic Mass: 209.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 91.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles